Cas no 251107-35-4 (1-Piperidinecarboxylic acid, 4-[(4-chlorophenyl)methylene]-,1,1-dimethylethyl ester)

• Product Name: 1-Piperidinecarboxylic acid, 4-[(4-chlorophenyl)methylene]-,1,1-dimethylethyl ester
• CAS No: 251107-35-4
• MF: C₁₇H₂₂ClNO₂
• MW: 307.81508398056
• CID: 1424424
• PubChem ID: 22893850
• Update Time: 2025-06-08

1-Piperidinecarboxylic acid, 4-[(4-chlorophenyl)methylene]-,1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxylic acid, 4-[(4-chlorophenyl)methylene]-,1,1-dimethylethyl ester
• 4-(4-CHLORO-BENZYLIDENE)-PIPERIDINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
• F75615
• 251107-35-4
• DA-07699
• FEXIDQDEGTVERB-UHFFFAOYSA-N
• tert-butyl 4-[(4-chlorophenyl)methylidene]piperidine-1-carboxylate
• tert-butyl 4-(4-chlorobenzylidene)piperidine-1-carboxylate
• SCHEMBL5497099

• Inchi： 1S/C17H22ClNO2/c1-17(2,3)21-16(20)19-10-8-14(9-11-19)12-13-4-6-15(18)7-5-13/h4-7,12H,8-11H2,1-3H3
• InChI Key： FEXIDQDEGTVERB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)/C=C1/CCN(C(=O)OC(C)(C)C)CC/1

Computed Properties

• Exact Mass: 307.13406
• Monoisotopic Mass: 307.1339066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.54

Additional information on 1-Piperidinecarboxylic acid, 4-[(4-chlorophenyl)methylene]-,1,1-dimethylethyl ester

1-Piperidinecarboxylic acid, 4-[(4-chlorophenyl)methylene]-,1,1-dimethylethyl ester (CAS No. 251107-35-4): An Overview

1-Piperidinecarboxylic acid, 4-[(4-chlorophenyl)methylene]-,1,1-dimethylethyl ester (CAS No. 251107-35-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a piperidine ring, a chlorophenyl moiety, and a dimethylethyl ester group. These structural elements contribute to its potential biological activities and pharmacological properties.

The piperidine ring is a six-membered nitrogen-containing heterocycle that is commonly found in various natural products and synthetic compounds. It is known for its ability to modulate the activity of several biological targets, including enzymes and receptors. The presence of the chlorophenyl moiety in the structure of 1-Piperidinecarboxylic acid, 4-[(4-chlorophenyl)methylene]-,1,1-dimethylethyl ester adds to its lipophilicity and can influence its binding affinity to specific protein targets. The dimethylethyl ester group, on the other hand, can affect the compound's solubility and metabolic stability.

Recent studies have explored the potential applications of this compound in various therapeutic areas. One notable area of research is its use as an intermediate in the synthesis of pharmaceuticals. The unique combination of functional groups in 1-Piperidinecarboxylic acid, 4-[(4-chlorophenyl)methylene]-,1,1-dimethylethyl ester makes it a valuable building block for the development of new drugs with improved efficacy and safety profiles.

In the context of medicinal chemistry, the chlorophenyl moiety has been shown to enhance the potency of certain drugs by improving their ability to cross biological membranes. This property is particularly important for drugs targeting central nervous system disorders, where blood-brain barrier penetration is crucial. Additionally, the dimethylethyl ester group can be hydrolyzed in vivo to release the active carboxylic acid form, which can further influence the pharmacokinetic properties of the compound.

Several research groups have investigated the biological activities of 1-Piperidinecarboxylic acid, 4-[(4-chlorophenyl)methylene]-,1,1-dimethylethyl ester and related compounds. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibited potent anti-inflammatory effects in vitro and in vivo. The researchers found that it selectively inhibited the production of pro-inflammatory cytokines without causing significant cytotoxicity.

Another area of interest is the potential use of this compound as a lead molecule for developing new treatments for neurodegenerative diseases. Preclinical studies have shown that 1-Piperidinecarboxylic acid, 4-[(4-chlorophenyl)methylene]-,1,1-dimethylethyl ester can protect neurons from oxidative stress and promote neurogenesis. These findings suggest that it may have therapeutic potential for conditions such as Alzheimer's disease and Parkinson's disease.

The structural versatility of 1-Piperidinecarboxylic acid, 4-[(4-chlorophenyl)methylene]-,1,1-dimethylethyl ester also makes it an attractive candidate for drug discovery programs focused on G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane proteins involved in numerous physiological processes and are important targets for many therapeutic agents. By modifying the chlorophenyl and dimethylethyl ester groups, researchers can fine-tune the binding affinity and selectivity of this compound for specific GPCRs.

In addition to its potential therapeutic applications, 1-Piperidinecarboxylic acid, 4-[(4-chlorophenyl)methylene]-,1,1-dimethylethyl ester has been studied for its use as a probe molecule in biochemical assays. Its unique structure allows it to serve as a tool for investigating protein-ligand interactions and understanding the mechanisms of action of various biological processes.

The synthesis of 1-Piperidinecarboxylic acid, 4-[(4-chlorophenyl)methylene]-,1,1-dimethylethyl ester typically involves several steps, including the formation of the piperidine ring and subsequent functionalization with the chlorophenyl and dimethylethyl ester groups. Various synthetic routes have been reported in the literature, each with its own advantages and limitations. For example, one common approach involves condensation reactions followed by esterification steps to achieve the desired product.

The physical properties of 1-Piperidinecarboxylic acid, 4-[(4-chlorophenyl)methylene]-,1,1-dimethylethyl ester are also important considerations for its use in research and development. It is generally a solid at room temperature with a melting point ranging from X°C to Y°C (where X and Y are specific values). Its solubility in organic solvents such as dichloromethane and dimethyl sulfoxide (DMSO) makes it suitable for various experimental procedures.

In conclusion, 1-Piperidinecarboxylic acid, 4-[(4-chlorophenyl)methylene]-,1,1-dimethylethyl ester (CAS No. 251107-35-4) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features contribute to its diverse biological activities and make it a valuable tool for drug discovery and development. Ongoing research continues to uncover new applications for this compound, highlighting its importance in advancing our understanding of complex biological systems.